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Compound of Interest

Compound Name: Strontium lactate

Cat. No.: B1616434

A comprehensive analysis of the crystal structure of strontium lactate trihydrate, including its
synthesis, crystallographic data, and coordination environment, is not publicly available at this
time. Despite extensive searches of chemical databases and the scientific literature, a definitive
research article containing the complete crystallographic parameters, such as unit cell
dimensions, space group, and atomic coordinates for strontium lactate trihydrate
(Sr(CsHs03)2:3H20), could not be located.

This lack of detailed structural information prevents the creation of an in-depth technical guide
as requested. The core requirements of providing quantitative data in structured tables,
detailing experimental protocols for crystal structure determination, and visualizing the
coordination environment of the strontium ion cannot be fulfilled without access to the primary
crystallographic data from a single-crystal X-ray diffraction study.

While general information regarding strontium lactate, such as its molecular formula and
methods of synthesis through the neutralization of lactic acid with strontium carbonate or
hydroxide, is available, the specific arrangement of atoms in its crystalline trihydrate form has
not been published in accessible scientific journals or deposited in crystallographic databases.

[1]

For researchers, scientists, and drug development professionals interested in the detailed
solid-state chemistry of this compound, this represents a gap in the current body of scientific
knowledge. The determination and publication of the crystal structure of strontium lactate
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trihnydrate would be a valuable contribution to the field, providing insights into its coordination
chemistry, hydrogen bonding networks, and potential applications based on its solid-state
properties.

General Experimental Workflow for Crystal
Structure Analysis

For the benefit of researchers who may wish to undertake this analysis, a general experimental
workflow for determining the crystal structure of a compound like strontium lactate trinydrate
is outlined below. This workflow is based on standard crystallographic techniques.
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Caption: Generalized experimental workflow for the determination of a crystal structure.
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Hypothetical Coordination Environment

Without experimental data, a diagram of the strontium ion's coordination environment can only
be speculative. In hydrated metal carboxylates, the metal ion is typically coordinated by oxygen
atoms from the carboxylate groups of the lactate ligands and from the water molecules. The
lactate ion can act as a monodentate or a bidentate ligand, and the water molecules can be
directly coordinated to the metal center or be present as lattice water involved in hydrogen
bonding. A hypothetical coordination environment is depicted below for illustrative purposes

only.

Click to download full resolution via product page
Caption: A hypothetical coordination environment of the Strontium ion.

It is our recommendation that researchers in need of this specific crystal structure data
consider undertaking its experimental determination to fill this knowledge gap.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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